Cas no 14100-52-8 (Quinoline,3-chloro-4-nitro-, 1-oxide)

Quinoline,3-chloro-4-nitro-, 1-oxide structure
14100-52-8 structure
Product Name:Quinoline,3-chloro-4-nitro-, 1-oxide
CAS No:14100-52-8
MF:C9H5ClN2O3
MW:224.60060095787
CID:179445
PubChem ID:84199
Update Time:2025-04-19

Quinoline,3-chloro-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline,3-chloro-4-nitro-, 1-oxide
    • 3-chloro-4-nitro-1-oxidoquinolin-1-ium
    • 3-CHLORO-4-NITROQUINOLINE-1-OXIDE
    • 3-Chloro-4-nitroquinoline 1-oxide
    • BRN 1248726
    • 14100-52-8
    • Quinoline, 3-chloro-4-nitro-, 1-oxide
    • DTXSID50161514
    • CHEMBL3244959
    • Inchi: 1S/C9H5ClN2O3/c10-7-5-11(13)8-4-2-1-3-6(8)9(7)12(14)15/h1-5H
    • InChI Key: KCTRRJGEGCNDPX-UHFFFAOYSA-N
    • SMILES: ClC1=C[N+](=C2C=CC=CC2=C1[N+](=O)[O-])[O-]

Computed Properties

  • Exact Mass: 223.99895
  • Monoisotopic Mass: 223.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.3A^2

Experimental Properties

  • Density: 1.5839 (rough estimate)
  • Boiling Point: 132.75°C (rough estimate)
  • Flash Point: 206.9°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 70.08
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